Cas no 84687-14-9 (1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, (R)-)

• Product Name: 1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, (R)-
• CAS No: 84687-14-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 666454
• PubChem ID: 6603887
• Update Time: 2025-04-19

1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, (R)-
• CHEBI:51054
• Lopac-I-6138
• (R)-idazoxan
• UNII-4M0GQ8Z17B
• NCGC00016941-01
• CAS-79944-56-2
• CHEMBL1410804
• 1H-Imidazole, 2-((2R)-2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-
• NCGC00015560-02
• NCGC00024794-01
• (-)-Idazoxan
• Tocris-0793
• Idazoxan, (-)-
• NCGC00015560-03
• Q27122297
• 4M0GQ8Z17B
• 2-[(2R)-2,3-dihydro-1,4-benzodioxin-2-yl]-4,5-dihydro-1H-imidazole
• 84687-14-9
• NCGC00015560-07
• NCGC00015560-01

• Inchi： 1S/C11H12N2O2/c1-2-4-9-8(3-1)14-7-10(15-9)11-12-5-6-13-11/h1-4,10H,5-7H2,(H,12,13)/t10-/m0/s1
• InChI Key： HPMRFMKYPGXPEP-JTQLQIEISA-N
• SMILES： O1C2C=CC=CC=2OC[C@H]1C1=NCCN1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų